Cas no 38048-27-0 (2-Buten-1-ol,3-methyl-4-[(9-b-D-ribofuranosyl-9H-purin-6-yl)amino]-,(Z)- (9CI))

2-Buten-1-ol,3-methyl-4-[(9-b-D-ribofuranosyl-9H-purin-6-yl)amino]-,(Z)- (9CI) structure
38048-27-0 structure
Product Name:2-Buten-1-ol,3-methyl-4-[(9-b-D-ribofuranosyl-9H-purin-6-yl)amino]-,(Z)- (9CI)
CAS No:38048-27-0
MF:C15H21N5O5
MW:351.357743024826
CID:317267
PubChem ID:6450017
Update Time:2025-04-19

2-Buten-1-ol,3-methyl-4-[(9-b-D-ribofuranosyl-9H-purin-6-yl)amino]-,(Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-ol,3-methyl-4-[(9-b-D-ribofuranosyl-9H-purin-6-yl)amino]-,(Z)- (9CI)
    • (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[[(Z)-4-hydroxy-2-methylbut-2-enyl]amino]purin-9-yl]oxolane-3,4-diol
    • Norzeatin riboside
    • 2-Buten-1-ol, 3-methyl-4-((9-beta-D-ribofuranosyl-9H-purin-6-yl)amino)-, (Z)-
    • 38048-27-0
    • Inchi: 1S/C15H21N5O5/c1-8(2-3-21)4-16-13-10-14(18-6-17-13)20(7-19-10)15-12(24)11(23)9(5-22)25-15/h2,6-7,9,11-12,15,21-24H,3-5H2,1H3,(H,16,17,18)/b8-2-/t9-,11-,12-,15-/m1/s1
    • InChI Key: JMLKMOZXMNZTAS-BAJUWZQUSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NC/C(=C\CO)/C)O)O

Computed Properties

  • Exact Mass: 351.15443
  • Monoisotopic Mass: 351.154269
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.1
  • Topological Polar Surface Area: 146

Experimental Properties

  • Density: 1.65
  • Boiling Point: 731.8°Cat760mmHg
  • Flash Point: 396.4°C
  • Refractive Index: 1.728
  • PSA: 145.78
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